N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C16H20N6O4S/c1-4-22-11(3)13(10(2)20-22)27(25,26)18-8-9-21-15(23)12-6-5-7-17-14(12)19-16(21)24/h5-7,18H,4,8-9H2,1-3H3,(H,17,19,24)
• InChI Key: ZZFUJCOFVJWSGC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3)C
• Molecular Formula: C16H20N6O4S
• Molecular Weight: 392.4 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H20N6O4S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

• A study focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop new antibacterial agents. The synthesized compounds exhibited significant antibacterial activity against selected strains, showcasing the potential of such compounds in the development of new antibiotics (Azab, Youssef, & El‐Bordany, 2013).

Antioxidant Properties

• Research into the design, synthesis, biological evaluation, and molecular docking studies of novel 1H-3-Indolyl derivatives as significant antioxidants revealed that certain candidates displayed higher antioxidant activity than ascorbic acid, indicating their potential as effective antioxidants in medicinal chemistry (Aziz et al., 2021).

Anticancer and Anti-inflammatory Agents

• Several studies have synthesized and evaluated pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, with some compounds showing promising cytotoxic activities against various cancer cell lines and potential as anti-inflammatory agents (Rahmouni et al., 2016).

Antitumor Activity

• A study on the synthesis of pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent highlighted the preparation of compounds with significant in vitro cell growth inhibitory activity, demonstrating the potential of these compounds in antitumor applications (Taylor & Patel, 1992).

Insecticidal and Antibacterial Potential

• Research into the synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiative cyclocondensation explored their insecticidal and antibacterial potential, indicating a relationship between structure and biological activity and the potential use of these compounds in pest control and antimicrobial applications (Deohate & Palaspagar, 2020).